Calcium 3-methyl-2-oxobutanoate
Description
Calcium 3-methyl-2-oxobutanoate, also known as calcium methylmalonate, is an organic compound composed of a methylmalonate group with a calcium ion attached. It is a white, water-soluble solid which is used in a variety of scientific research applications. Its structure is similar to that of some drugs, and it has been studied for its potential to act as a calcium channel blocker. In
Scientific Research Applications
Calcium in Plant Growth and Heavy Metal Stress Mitigation
Calcium plays a crucial role in plant growth and development, particularly in mitigating the toxic effects of heavy metals like cadmium (Cd) in plants. Studies have shown that calcium can alleviate growth inhibition in plants exposed to Cd, enhance photosynthesis, and mitigate oxidative damages caused by heavy metal stress. This suggests a potential application of calcium salts, like Calcium 3-methyl-2-oxobutanoate, in enhancing plant resistance to heavy metal toxicity and improving the efficacy of phytoremediation technologies (Huang et al., 2017).
Calcium Carbonate Nanoparticles in Drug Delivery
The application of calcium carbonate nanoparticles has been extensively studied for targeted drug and gene delivery to cancerous tissues. These nanoparticles exhibit remarkable properties such as pH-sensitivity, biocompatibility, and slow biodegradability, making them ideal for safe and efficient cancer treatment. While not directly related to Calcium 3-methyl-2-oxobutanoate, this research indicates calcium compounds' potential in biomedical applications, particularly in designing novel drug delivery systems (Maleki Dizaj et al., 2019).
Calcium in Fruit Development and Quality Improvement
In agriculture, calcium is critical for fruit development and quality. It affects various physiological processes, such as cell wall interactions and signaling pathways integral to fruit ripening. Studies have explored calcium supplementation methods to improve fruit quality at harvest and extend shelf life, highlighting its role in reducing postharvest losses and enhancing nutritional value. This underscores the potential utility of calcium salts in agricultural practices to bolster fruit quality and yield (Winkler & Knoche, 2019).
Calcium Hydroxide in Root Canal Treatment
Calcium hydroxide is widely used in dentistry as an intracanal medicament for its antimicrobial properties, especially in root canal treatments. It helps eliminate bacteria and facilitates the healing process in dental tissues. The effectiveness of calcium hydroxide in this context may suggest potential antimicrobial applications for Calcium 3-methyl-2-oxobutanoate in similar or related fields (Kim & Kim, 2014).
properties
IUPAC Name |
calcium;3-methyl-2-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C5H8O3.Ca/c2*1-3(2)4(6)5(7)8;/h2*3H,1-2H3,(H,7,8);/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMZGMVJQWNJKCI-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)C(=O)[O-].CC(C)C(=O)C(=O)[O-].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14CaO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
759-05-7 (Parent), 1460-34-0 (Parent) |
Source
|
| Record name | Calcium 3-methyl-2-oxobutyrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051828945 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID60199787 |
Source
|
| Record name | Calcium 3-methyl-2-oxobutyrate (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60199787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Calcium 3-methyl-2-oxobutanoate | |
CAS RN |
51828-94-5 |
Source
|
| Record name | Calcium 3-methyl-2-oxobutyrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051828945 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Calcium 3-methyl-2-oxobutyrate (1:2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60199787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Calcium 3-methyl-2-oxobutyrate (1:2) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.216 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CALCIUM 3-METHYL-2-OXOBUTYRATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/00T4085CBX | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid](/img/structure/B1311033.png)
![2,7-dichloro-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B1311039.png)
![[2-(2-Fluoro-phenoxy)-ethyl]-methyl-amine](/img/structure/B1311041.png)
